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Compound Name: Oxitropium

Cat. No.: B1233792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the investigation of

Oxitropium bromide, a quaternary ammonium synthetic compound and anticholinergic agent.

[1] The methodologies outlined below are intended to guide researchers in the consistent and

reproducible evaluation of this compound's pharmacological properties.

Introduction
Oxitropium bromide is a bronchodilator primarily utilized in the management of chronic

obstructive pulmonary disease (COPD) and asthma.[1][2] It functions as a competitive

antagonist at muscarinic acetylcholine receptors (mAChRs), effectively blocking the

bronchoconstrictive effects of acetylcholine in the respiratory tract.[1][2] This document details

key in vitro, in vivo, and analytical protocols to facilitate further research and development of

Oxitropium bromide and related compounds.

Mechanism of Action
Oxitropium bromide is a non-selective muscarinic antagonist, targeting M1, M2, and M3

receptor subtypes.[1] In the airways, acetylcholine released from parasympathetic nerves binds

to M3 muscarinic receptors on bronchial smooth muscle cells, triggering a signaling cascade

that leads to muscle contraction and bronchoconstriction. Oxitropium bromide competitively

inhibits this interaction, resulting in bronchodilation and improved airflow.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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